N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)-1H-benzo[d]imidazole-5-carboxamide

• IUPAC Name: N-[2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C17H15N5O2S/c1-10-21-16-12(4-7-25-16)17(24)22(10)6-5-18-15(23)11-2-3-13-14(8-11)20-9-19-13/h2-4,7-9H,5-6H2,1H3,(H,18,23)(H,19,20)
• InChI Key: KIZZTBQLGYRPKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CS2)C(=O)N1CCNC(=O)C3=CC4=C(C=C3)N=CN4
• Molecular Formula: C17H15N5O2S
• Molecular Weight: 353.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several heterocyclic rings, including a thieno[2,3-d]pyrimidin-3(4H)-yl ring, a benzo[d]imidazole ring, and a carboxamide group. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the thieno[2,3-d]pyrimidin-3(4H)-yl ring, followed by the introduction of the ethyl linker, the formation of the benzo[d]imidazole ring, and finally the attachment of the carboxamide group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thieno[2,3-d]pyrimidin-3(4H)-yl ring and the benzo[d]imidazole ring are both aromatic, which means they are planar and have a delocalized π electron system. The carboxamide group is polar and can participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would depend on the balance between its polar (carboxamide) and nonpolar (aromatic rings) parts. Its melting and boiling points would depend on factors like the size and shape of the molecule and the types of intermolecular forces it can form.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of the compound N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)-1H-benzo[d]imidazole-5-carboxamide, also known as N-(2-{2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)-1H-1,3-benzodiazole-5-carboxamide:

Anticancer Research

This compound has shown potential in anticancer research due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation. .

Antiviral Applications

Research has indicated that this compound may possess antiviral properties. .

Neuroprotective Agents

Studies suggest that this compound could be used as a neuroprotective agent. .

Anti-inflammatory Research

The compound has been investigated for its anti-inflammatory properties. .

Photodynamic Therapy

Research has explored the use of this compound in photodynamic therapy (PDT). Its ability to generate reactive oxygen species upon light activation makes it useful in treating certain types of cancer and bacterial infections through PDT.

These applications highlight the versatility and potential of N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)-1H-benzo[d]imidazole-5-carboxamide in various fields of scientific research.

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being used as a drug, it might interact with a specific protein or enzyme in the body to exert its effects.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it’s being developed as a drug, future research might focus on optimizing its structure to improve its efficacy and reduce any side effects. If it’s being used for some other purpose, the research directions might be different.